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Compound of Interest

Compound Name: Palustrol

Cat. No.: B15590748 Get Quote

Palustrol: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Palustrol, a naturally occurring sesquiterpenoid, has garnered significant interest within the

scientific community for its notable biological activities, particularly its acaricidal, insecticidal,

and arthropod repellent properties. This technical guide provides an in-depth overview of the

physical and chemical properties of Palustrol, detailed experimental protocols for its isolation

and characterization, and a summary of its known biological effects. The information is

presented to support further research and development of Palustrol-based applications in

various fields, including agriculture and medicine.

Chemical and Physical Properties
Palustrol is a sesquiterpenoid alcohol with a complex cyclic structure. Its physicochemical

properties are crucial for its handling, formulation, and mechanism of action. A summary of

these properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Palustrol
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Property Value Reference(s)

Molecular Formula C₁₅H₂₆O [1][2][3]

Molecular Weight 222.37 g/mol [1][2][3][4]

CAS Number 5986-49-2 [1][2]

Physical Description Powder or Oil [1][3]

Boiling Point
131-133 °C (at 3 Torr)[1][3],

293.7-301 °C (at 760 mmHg)
[2]

Density 0.9646 g/cm³ [1][3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Practically insoluble in water.

[3]

XLogP3-AA 3.9 [2][4]

Optical Rotation Not Available

Flash Point 123 °C

Vapor Pressure 0.000179 mmHg at 25°C

Spectral Data
The structural elucidation of Palustrol has been primarily achieved through spectroscopic

techniques. While detailed spectra are often found in specialized databases and primary

literature, a summary of available spectral information is provided below.

Table 2: Spectral Data for Palustrol
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Technique Data Availability Reference(s)

Mass Spectrometry (MS)
GC-MS data available on

PubChem.
[1]

Infrared (IR) Spectroscopy
Vapor Phase IR Spectra

available.
[1]

Nuclear Magnetic Resonance

(NMR)

Mentioned in literature for

structure determination of

isolates containing Palustrol,

but specific ¹H and ¹³C NMR

data for pure Palustrol is not

readily available in the

searched public domain.

[3]

Retention Indices (RI)
DB5: 1573.0; Carbowax:

1925.2
[2]

Experimental Protocols
The isolation and characterization of Palustrol are critical for its study and application. The

following protocols are based on established methodologies for the extraction of essential oils

rich in Palustrol from natural sources.

Isolation of Palustrol from Rhododendron tomentosum
by Hydrodistillation
Rhododendron tomentosum (formerly Ledum palustre) is a well-documented source of

Palustrol. The following is a generalized protocol for its extraction.

Materials and Equipment:

Aerial parts (leaves and shoots) of Rhododendron tomentosum

Clevenger-type hydrodistillation apparatus

Heating mantle
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Distilled water

Anhydrous sodium sulfate

Organic solvent (e.g., hexane or diethyl ether)

Rotary evaporator

Gas chromatography-mass spectrometry (GC-MS) system

Procedure:

Plant Material Preparation: Fresh or air-dried aerial parts of Rhododendron tomentosum are

coarsely ground to increase the surface area for extraction.

Hydrodistillation: The ground plant material is placed in the distillation flask with a sufficient

amount of distilled water. The mixture is heated to boiling, and the steam, carrying the

volatile essential oils, is passed through a condenser.

Collection of Essential Oil: The condensed mixture of water and essential oil is collected in

the Clevenger apparatus, where the oil separates from the water based on density.

Drying and Concentration: The collected essential oil is separated from the aqueous layer

and dried over anhydrous sodium sulfate. The solvent can be removed under reduced

pressure using a rotary evaporator to yield the crude essential oil containing Palustrol.

Purification (Optional): Further purification of Palustrol from the essential oil can be

achieved using chromatographic techniques such as column chromatography or preparative

gas chromatography.

Characterization by Gas Chromatography-Mass
Spectrometry (GC-MS)
Instrumentation: A standard GC-MS system equipped with a suitable capillary column (e.g.,

DB-5ms) is used for analysis.

Procedure:
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Sample Preparation: A diluted solution of the essential oil in a suitable solvent (e.g., hexane)

is prepared.

Injection: A small volume of the sample is injected into the GC inlet.

Chromatographic Separation: The components of the essential oil are separated based on

their volatility and interaction with the stationary phase of the column. A temperature program

is typically used to achieve optimal separation.

Mass Spectrometry: As the separated components elute from the column, they are ionized

and fragmented in the mass spectrometer. The resulting mass spectrum provides information

about the molecular weight and fragmentation pattern of each compound.

Identification: The identification of Palustrol is confirmed by comparing its retention time and

mass spectrum with that of a reference standard or by matching with spectral libraries (e.g.,

NIST).

Biological Activity and Potential Applications
Palustrol has demonstrated a range of biological activities, making it a compound of interest

for various applications.

Acaricidal and Insecticidal Activity: Palustrol is a major component of essential oils from

plants like Rhododendron tomentosum, which have shown significant toxicity to ticks and

other insects. This suggests its potential as a natural pesticide.

Arthropod Repellent: The compound also exhibits repellent properties against various

arthropods, indicating its potential use in insect repellent formulations.

Antifungal and Antimicrobial Activity: Essential oils containing Palustrol have been reported

to possess antifungal and antimicrobial properties.

Pro-apoptotic Effects: Some studies on essential oils rich in Palustrol have indicated pro-

apoptotic effects on certain cell lines, suggesting a potential area for further investigation in

cancer research.
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Experimental Workflow for Palustrol Isolation and
Characterization

Plant Material Extraction

Purification & Analysis

Final Product
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(Aerial Parts) Hydrodistillation Extraction Drying
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Chromatographic
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Pure Palustrol

 Identification 
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Caption: Workflow for the isolation and characterization of Palustrol.

Generalized Insecticidal Mechanism of Action
While the specific molecular targets of Palustrol are not well-elucidated, many natural

insecticides act on the nervous system of insects. The following diagram illustrates a general

mechanism of neurotoxic insecticides. It is important to note that this is a generalized pathway

and has not been specifically proven for Palustrol.
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Caption: Generalized mechanism of a neurotoxic insecticide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15590748?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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